Methyl 2-(2-(6-(2-methylbenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[6-[(2-methylphenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H25N3O5S/c1-16-8-3-4-9-17(16)14-23-12-7-13-24(30(23,27)28)15-20(25)22-19-11-6-5-10-18(19)21(26)29-2/h3-6,8-11H,7,12-15H2,1-2H3,(H,22,25)
• InChI Key: XYXSAVIVKQXRQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCCN(S2(=O)=O)CC(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol

Description

The compound "Methyl 2-(2-(6-(2-methylbenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)acetamido)benzoate" is a complex organic molecule that appears to be related to a family of compounds with potential biological activity. While the provided papers do not directly discuss this specific compound, they do provide insights into similar structures and their synthesis, properties, and potential applications.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting with simpler molecules and building up to more complex structures. For example, the synthesis of 2-aryl-3-(1,3,4-thiadiazolyl)-6(8)-methyl-1,3-benzoxazines involves the formation of a thiadiazolyl ring, which is a structural feature that might be relevant to the compound . Similarly, the synthesis of 2-((α-Methylbenzylidene)hydrazino)benzoxazoles involves reacting acetophenones with hydrazinobenzoxazole, indicating the use of hydrazine derivatives in constructing nitrogen-containing rings . These methods could potentially be adapted for the synthesis of the compound of interest.

Molecular Structure Analysis

The molecular structure of related compounds can be determined using various spectroscopic techniques such as IR and NMR . These techniques provide information about the functional groups present and the overall framework of the molecule. For instance, the synthesis of benzoxazine derivatives involves the formation of a fused ring system, which is a common structural motif in medicinal chemistry . Understanding the molecular structure is crucial for predicting the reactivity and interactions of the compound with biological targets.

Chemical Reactions Analysis

The reactivity of similar compounds can shed light on the potential reactions of the compound . For example, the reaction of penicillin-derived thiazoloazetidinones with ethyl diazoacetate leads to tricyclic products . This indicates that the thiadiazinan ring in the compound of interest might also undergo reactions with diazo compounds to form complex structures. Additionally, the mercaptolysis of certain glycoside derivatives can lead to internal esters and other functionalized molecules , suggesting that the compound might be amenable to nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are influenced by its molecular structure. For instance, the solubility, melting point, and stability can be affected by the presence of certain functional groups or the overall three-dimensional shape of the molecule. The toxicological evaluation of structurally related flavors indicates that similar compounds can exhibit minimal oxidative metabolism and rapid elimination, which are important considerations for drug development . The physical properties such as solubility and crystallinity can be inferred from the synthesis and purification methods described in the literature .

Future Directions

Methyl benzoate’s high energy density and low freezing point have sparked interest in its potential as a biofuel, particularly for aviation applications.